![molecular formula C30H44O5 B1210761 Propapyriogenin A2 CAS No. 72933-74-5](/img/structure/B1210761.png)
Propapyriogenin A2
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Overview
Description
Propapyriogenin A2 is a triterpenoid.
Scientific Research Applications
Molecular and Biochemical Mechanisms
- A20, a similar compound, has been studied for its ubiquitin-regulatory activities and is identified as a susceptibility gene for inflammatory disease. This research highlights the importance of understanding the molecular and biochemical mechanisms of such compounds (Catrysse et al., 2014).
Role in Disease and Therapeutics
- Research on α2-Antiplasmin (A2AP), a compound with some phonetic similarity, demonstrated its protective role during gram-negative sepsis, highlighting the potential therapeutic applications of related compounds (Kager et al., 2013).
Evolutionary Biology and Genetics
- Studies have explored the evolution and neofunctionalization of snake venom phospholipase A2 genes, providing insight into how similar compounds may have evolved and diversified (Lynch, 2007).
Cellular Mechanisms and Pathology
- Research into the compound A2E, found in retinal cells, reveals its role in inducing apoptosis, a critical insight for understanding cellular mechanisms and pathology in diseases like macular degeneration (Suter et al., 2000).
Immunology and Inflammation
- Studies have characterized A20 as a crucial regulator in inflammation and immunity, potentially guiding the understanding of the role of similar compounds in these processes (Ma & Malynn, 2012).
Therapeutic Potential in Cancer
- A20 overexpression in glioma cells suggests its role in tumorigenesis, pointing towards the therapeutic potential of targeting such compounds in cancer treatment (Guo et al., 2009).
Neurovascular Degeneration
- Arginase 2 (A2) is identified as a mediator in neurovascular injury after retinal ischemia, indicating the potential for targeting similar compounds in neurovascular diseases (Shosha et al., 2016).
Properties
CAS No. |
72933-74-5 |
---|---|
Molecular Formula |
C30H44O5 |
Molecular Weight |
484.7 g/mol |
IUPAC Name |
(4aR,6aR,6aS,6bR,8aR,12aS,13R,14bS)-13-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-3,10-dioxo-1,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydropicene-4a-carboxylic acid |
InChI |
InChI=1S/C30H44O5/c1-25(2)15-18-17-14-19(31)23-27(5)10-9-21(32)26(3,4)20(27)8-11-29(23,7)28(17,6)12-13-30(18,24(34)35)16-22(25)33/h14,18-20,23,31H,8-13,15-16H2,1-7H3,(H,34,35)/t18-,19+,20-,23+,27-,28+,29+,30+/m0/s1 |
InChI Key |
LJMPUEBWSQXCRU-LJHQDYJOSA-N |
Isomeric SMILES |
C[C@]12CCC(=O)C([C@@H]1CC[C@@]3([C@@H]2[C@@H](C=C4[C@]3(CC[C@@]5([C@H]4CC(C(=O)C5)(C)C)C(=O)O)C)O)C)(C)C |
SMILES |
CC1(CC2C3=CC(C4C5(CCC(=O)C(C5CCC4(C3(CCC2(CC1=O)C(=O)O)C)C)(C)C)C)O)C |
Canonical SMILES |
CC1(CC2C3=CC(C4C5(CCC(=O)C(C5CCC4(C3(CCC2(CC1=O)C(=O)O)C)C)(C)C)C)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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